N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea

• IUPAC Name: 3-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-1,1-dimethylurea
• InChI: InChI=1S/C19H28N4O3/c1-4-16-14-22(18(25)12-20-19(26)21(2)3)11-10-17(24)23(16)13-15-8-6-5-7-9-15/h5-9,16H,4,10-14H2,1-3H3,(H,20,26)
• InChI Key: RMUOMQYSJCAXRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CNC(=O)N(C)C
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) receptor, which is responsible for inhibiting the transmission of nerve signals in the brain. This compound is thought to enhance the activity of GABA, leading to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea has been found to have a range of biochemical and physiological effects. It has been shown to decrease anxiety and induce sedation in animal models. It has also been found to have anticonvulsant effects in various animal models of epilepsy. Additionally, this compound has been found to have muscle relaxant and antispasmodic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea in lab experiments is its ability to induce sedation and decrease anxiety in animal models. This can be useful for studying the effects of stress and anxiety on various physiological processes. However, one limitation of using this compound is its potential side effects, including respiratory depression and motor impairment.

Future Directions

There are several future directions for research on N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea. One direction is to further investigate its mechanism of action and how it interacts with the GABA receptor. Another direction is to explore its potential use in treating other neurological disorders, such as depression and post-traumatic stress disorder. Additionally, future research could focus on developing new synthesis methods for this compound and optimizing its pharmacological properties.

Synthesis Methods

N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea can be synthesized using various methods, including the reaction of 4-benzyl-3-ethyl-5-oxo-1,4-diazepane-1-carboxylic acid with N,N-dimethylurea in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. Another method involves the reaction of 4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-amine with dimethyl carbonate and N,N-dimethylformamide in the presence of a catalyst such as potassium carbonate.

Scientific Research Applications

N'-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]-N,N-dimethylurea has been studied for its potential applications in scientific research. This compound has been found to have anticonvulsant, anxiolytic, and sedative effects. It has also been studied for its potential use in treating anxiety disorders, epilepsy, and other neurological disorders.